Cas no 115414-80-7 (Methyl 4-(Methoxymethyl)phenylacetate)

• Product Name: Methyl 4-(Methoxymethyl)phenylacetate
• CAS No: 115414-80-7
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• MDL: MFCD12674804
• CID: 1204469
• PubChem ID: 14219920
• Update Time: 2025-06-22

Methyl 4-(Methoxymethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl [4-(methoxymethyl)phenyl]acetate
• METHYL 4-(METHOXYMETHYL)PHENYLACETATE
• 4-(Methoxymethyl)phenylacetic acid methyl ester
• methyl 2-[4-(methoxymethyl)phenyl]acetate
• Methyl2-(4-(methoxymethyl)phenyl)acetate
• S10836
• AKOS026675476
• DTXSID60557540
• 115414-80-7
• MFCD12674804
• PS-4094
• Methyl 2-(4-(methoxymethyl)phenyl)acetate
• Methyl 4-(Methoxymethyl)phenylacetate

• MDL： MFCD12674804
• Inchi： 1S/C11H14O3/c1-13-8-10-5-3-9(4-6-10)7-11(12)14-2/h3-6H,7-8H2,1-2H3
• InChI Key： PICKHCWVNHPTSX-UHFFFAOYSA-N
• SMILES： O(C)CC1C=CC(=CC=1)CC(=O)OC

Computed Properties

• Exact Mass: 194.09432
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on Methyl 4-(Methoxymethyl)phenylacetate

Methyl 4-(Methoxymethyl)phenylacetate: A Comprehensive Overview

Methyl 4-(Methoxymethyl)phenylacetate, identified by the CAS number 115414-80-7, is a versatile organic compound with significant applications in various fields. This compound, belonging to the class of esters, has garnered attention due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and specialty chemicals. The structure of this compound comprises a methyl group attached to an acetate ester, which is further linked to a phenyl ring substituted with a methoxymethyl group. This substitution pattern imparts distinctive reactivity and functionality to the molecule.

Recent studies have highlighted the importance of Methyl 4-(Methoxymethyl)phenylacetate in the development of advanced materials. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in drug discovery. The compound's ability to undergo various chemical transformations, such as hydrolysis and condensation reactions, makes it an invaluable building block in organic synthesis. Moreover, its stability under diverse reaction conditions has made it a preferred choice for large-scale industrial applications.

The synthesis of Methyl 4-(Methoxymethyl)phenylacetate typically involves multi-step processes that emphasize precision and control. One common approach involves the esterification of 4-(methoxymethyl)phenylacetic acid with methanol in the presence of an acid catalyst. This method ensures high yields and purity, which are critical for its use in sensitive applications such as pharmaceuticals. Recent advancements in catalytic systems have further optimized this process, reducing production costs and environmental impact.

In terms of applications, Methyl 4-(Methoxymethyl)phenylacetate has found niche uses in the agrochemical industry as a component in herbicides and insecticides. Its ability to interact with biological systems selectively has been leveraged to develop eco-friendly pest control solutions. Additionally, the compound has shown promise in the formulation of personal care products, where its mild nature and solubility properties are advantageous.

From a research perspective, recent investigations into the pharmacokinetics and bioavailability of Methyl 4-(Methoxymethyl)phenylacetate have provided valuable insights into its potential therapeutic applications. Studies conducted on animal models suggest that the compound exhibits favorable absorption profiles and minimal toxicity, making it a candidate for drug delivery systems. Furthermore, its role as an intermediate in the synthesis of complex molecules has been explored extensively in academic settings.

The environmental impact of Methyl 4-(Methoxymethyl)phenylacetate is another area that has attracted scientific attention. Research into its biodegradation pathways has revealed that under aerobic conditions, the compound undergoes rapid microbial degradation, reducing its persistence in aquatic environments. This characteristic aligns with global efforts to develop sustainable chemical processes that minimize ecological footprint.

In conclusion, Methyl 4-(Methoxymethyl)phenylacetate (CAS No. 115414-80-7) stands out as a multifaceted compound with diverse applications across industries. Its chemical versatility, combined with recent advancements in synthesis and application techniques, positions it as a key player in modern chemistry. As research continues to uncover new potentials for this compound, its significance in both academic and industrial settings is expected to grow further.